Cas no 1361766-65-5 (2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine)

• Product Name: 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine
• CAS No: 1361766-65-5
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4928226
• Update Time: 2025-05-22

2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-11-5-1-3-9(15(11)20)13-7-8-14(23(24)25)17(22-13)10-4-2-6-12(19)16(10)21/h1-8H
• InChI Key： WVIUJVOKBMUSDV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(C2C=CC=C(C=2Cl)Cl)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 478
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine

Recent Advances in the Study of 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine (CAS: 1361766-65-5)

2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine (CAS: 1361766-65-5) is a nitropyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its dichlorophenyl and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involving 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary studies have demonstrated that this compound exhibits selective inhibition against certain tyrosine kinases, making it a potential candidate for targeted cancer therapy. Structural-activity relationship (SAR) studies have further highlighted the importance of the dichlorophenyl groups in enhancing binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine. The nitro group in the pyridine ring has been implicated in the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic processes. In vitro assays have shown efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings suggest that this compound could serve as a scaffold for the development of new antibiotics.

The synthesis of 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine has also been a focal point of recent research. Advances in catalytic methods and green chemistry approaches have enabled more efficient and environmentally friendly production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to achieve higher yields and purity, which are critical for pharmaceutical applications. These synthetic improvements are expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the design of prodrugs or formulation strategies to enhance its therapeutic index.

In conclusion, 2,6-Bis(2,3-dichlorophenyl)-3-nitropyridine (CAS: 1361766-65-5) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its potential for addressing unmet medical needs. Continued research efforts aimed at optimizing its properties and elucidating its mechanisms of action will be crucial for its eventual application in clinical settings.